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Compound of Interest

Compound Name: Trifluoroacetic anhydride

Cat. No.: B123094

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
trifluoroacetic anhydride, specifically its boiling point and density. The information herein is
intended to support laboratory research and development activities where precise knowledge
of this reagent's characteristics is critical. This document includes a summary of its physical
data, detailed experimental protocols for property determination, and a visual representation of
the experimental workflow.

Core Physical Properties of Trifluoroacetic
Anhydride

Trifluoroacetic anhydride is a colorless liquid with a sharp, pungent odor. It is a highly
reactive and versatile reagent frequently employed in organic synthesis. A clear understanding
of its physical properties is essential for its safe handling, proper storage, and effective use in
various chemical reactions.

Data Presentation: A Summary of Quantitative Data

The following table summarizes the boiling point and density of trifluoroacetic anhydride as
reported in the scientific literature. These values are crucial for experimental planning,
particularly in applications involving distillation or precise volumetric measurements.
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Physical Property Value Conditions

At standard atmospheric

Boiling Point 39.5-40.0°C oressure. [2][1A15]
39.1°C Not specified.[6]

Density 1.511 g/mL At 20 °C.[2][3][4][7]
1.49 g/mL Not specified.[1]

1.489 g/cm3 At 20 °C.[8]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail standard laboratory methodologies for measuring the boiling point and
density of a liquid compound such as trifluoroacetic anhydride.

Determination of Boiling Point: Capillary Method (Micro
Scale)

This method is suitable for determining the boiling point of a small volume of liquid.
Apparatus:
e Thiele tube or similar heating apparatus (e.g., melting point apparatus)

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

Sample of trifluoroacetic anhydride (a few milliliters)

Procedure:
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Seal one end of a capillary tube by heating it in a flame.

Place a small amount of the liquid sample into the small test tube.

Invert the sealed capillary tube and place it into the liquid in the test tube, with the open end
submerged.

Attach the test tube to a thermometer.

Place the thermometer and test tube assembly into the Thiele tube containing heating oil.
The sample should be level with the thermometer bulb.

Heat the Thiele tube gently and uniformly. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a slow stream of bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tube. This indicates that the vapor pressure of the liquid is equal to the external pressure.

Stop heating and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid
begins to be drawn into the capillary tube.[9] Record this temperature.

Determination of Density: Pychometer Method

A pycnometer is a flask with a specific, accurately known volume, used for precise density

measurements.

Apparatus:

Pycnometer (e.g., Bingham pycnometer)

Analytical balance

Constant temperature water bath

Sample of trifluoroacetic anhydride

Procedure:
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e Thoroughly clean and dry the pycnometer.
* Weigh the empty, dry pycnometer on an analytical balance and record its mass (ma).

 Fill the pycnometer with the liquid sample (trifluoroacetic anhydride), ensuring no air
bubbles are trapped.

e Place the filled pycnometer in a constant temperature water bath (e.g., 20°C) to allow the
liquid to reach thermal equilibrium. The volume of the liquid will adjust to the mark on the
pycnometer.

* Remove the pycnometer from the bath, carefully dry the outside, and weigh it. Record this
mass (mz).

e The mass of the liquid is calculated as m = mz2 - ma.

e The density (p) of the liquid is then calculated using the formula: p = m/V, where V is the
calibrated volume of the pycnometer.

Mandatory Visualization

The following diagrams illustrate the logical workflow for the experimental determination of the
boiling point and density of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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